Cas no 1354028-75-3 ([1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester)

• Product Name: [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester
• CAS No: 1354028-75-3
• MF: C₂₁H₃₃N₃O₃
• MW: 375.505025625229
• CID: 2159976
• Update Time: 2025-07-20

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester
• [1-((S)-2-Amino-3-methylbutyryl)piperidin-3-ylmethyl]ethylcarbamic acid benzyl ester
• Benzyl ((1-((S)-2-amino-3-methylbutanoyl)piperidin-3-yl)methyl)(ethyl)carbamate
• AM97307
• [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester

• Inchi： 1S/C21H33N3O3/c1-4-23(21(26)27-15-17-9-6-5-7-10-17)13-18-11-8-12-24(14-18)20(25)19(22)16(2)3/h5-7,9-10,16,18-19H,4,8,11-15,22H2,1-3H3/t18?,19-/m0/s1
• InChI Key： CDLIHLGBXHENHR-GGYWPGCISA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCCC(CN(C(=O)OCC2C=CC=CC=2)CC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 477
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester

Comprehensive Overview of [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester (CAS No. 1354028-75-3)

The compound [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester (CAS No. 1354028-75-3) is a specialized peptide-derived molecule with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a piperidine core and benzyl ester group, makes it a subject of interest for scientists exploring enzyme inhibition and receptor modulation. This compound is often discussed in the context of neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

Recent studies highlight the growing demand for small-molecule therapeutics targeting protein-protein interactions, where [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester shows promise due to its stereospecificity and bioavailability. Researchers are particularly interested in its potential role in signal transduction pathways, a hot topic in cancer research and immunotherapy. The compound’s CAS No. 1354028-75-3 is frequently searched in databases like PubChem and SciFinder, reflecting its relevance in academic and industrial settings.

From a synthetic chemistry perspective, the benzyl ester moiety in this compound offers advantages for prodrug design, a strategy gaining traction in drug delivery optimization. The piperidin-3-ylmethyl segment further enhances its blood-brain barrier permeability, a critical factor for central nervous system (CNS) therapeutics. These features align with trending searches on AI-driven drug discovery platforms, where users often inquire about scaffold hopping and structure-activity relationships (SAR).

In the context of green chemistry, the synthesis of [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester has been optimized to reduce organic solvent waste, addressing environmental concerns. This resonates with the increasing popularity of sustainable synthesis methods in pharmaceutical manufacturing. Additionally, its chiral purity is a focal point for regulatory compliance, a topic frequently searched by quality control professionals.

The compound’s ethyl-carbamic acid group has sparked interest in carbamate-based inhibitors, a niche explored in infectious disease research. With the rise of antimicrobial resistance (AMR), scientists are investigating its derivatives for broad-spectrum activity. This connects to trending queries about next-generation antibiotics and host-directed therapies in PubMed and Google Scholar.

In summary, [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester (CAS No. 1354028-75-3) exemplifies the intersection of medicinal chemistry and cutting-edge therapeutics. Its multifaceted applications—from CNS drug development to sustainable synthesis—make it a compelling subject for researchers navigating the evolving landscape of biomedical innovation.